Cas no 1249262-23-4 (4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol)

• Product Name: 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol
• CAS No: 1249262-23-4
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5206890
• PubChem ID: 61240505
• Update Time: 2026-03-06

4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol
• 4-methyl-2-((3-methylcyclohexyl)amino)pentan-1-ol

• Inchi： 1S/C13H27NO/c1-10(2)7-13(9-15)14-12-6-4-5-11(3)8-12/h10-15H,4-9H2,1-3H3
• InChI Key： ZPRLWIPTHYOSSQ-UHFFFAOYSA-N
• SMILES： OCC(CC(C)C)NC1CCCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 32.299

Additional information on 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol

Chemical Profile of 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol (CAS No. 1249262-23-4)

4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol, identified by its Chemical Abstracts Service Number (CAS No. 1249262-23-4), is a complex organic compound with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its amine functionality and cyclohexyl-derived side chains, which contribute to its unique physicochemical properties and biological activities. The structural motif of this molecule, particularly the presence of a secondary amine linked to a branched alkyl chain, makes it a valuable intermediate in the synthesis of more intricate pharmacophores.

The synthesis of 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol involves multi-step organic transformations, typically starting from commercially available precursors such as 3-methylcyclohexylamine and appropriate alkyl halides or nitriles. The introduction of the secondary amine functionality at the 2-position of the pentanone backbone is a critical step, often achieved through nucleophilic addition or reductive amination reactions. The choice of reagents and reaction conditions must be carefully optimized to ensure high yield and purity, as side reactions such as over-addition or racemization can complicate downstream applications.

One of the most compelling aspects of 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol is its utility as a building block in drug discovery. The combination of an amine group and a bulky cyclohexyl moiety can confer both solubility advantages and metabolic stability, which are essential for pharmaceutical candidates. Recent studies have highlighted the role of such compounds in modulating enzyme activity, particularly in the context of G-protein coupled receptors (GPCRs) and serine/threonine kinases. The rigid cyclohexyl group can serve as a pharmacophoric element that interacts with specific pockets in target proteins, while the amine moiety provides opportunities for further derivatization via hydrogen bonding or ionic interactions.

In the realm of medicinal chemistry, derivatives of 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol have been explored for their potential therapeutic effects. For instance, modifications at the 4-position methyl group or the 3-methylcyclohexyl side chain have led to compounds with enhanced binding affinity or selectivity for certain biological targets. These modifications are often guided by structure-based drug design principles, where computational modeling is used to predict how changes in the molecular structure will affect binding interactions. Such approaches have accelerated the discovery process, enabling researchers to rapidly screen large libraries of analogs for lead optimization.

The pharmacokinetic profile of 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol is another area of active investigation. The presence of both hydrophobic and hydrophilic regions in its structure suggests that it may exhibit favorable oral bioavailability and tissue distribution. However, thorough in vitro and in vivo studies are necessary to fully characterize its metabolic fate and potential toxicity. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy play a crucial role in elucidating the compound's degradation pathways and identifying key metabolites.

From a synthetic chemistry perspective, 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol exemplifies the challenges and opportunities inherent in constructing complex molecular architectures. The integration of stereocenters at multiple positions requires precise control over reaction outcomes to avoid mixtures of diastereomers or enantiomers. Techniques such as asymmetric catalysis or chiral auxiliary-assisted synthesis have been employed to enhance enantioselectivity, ensuring that only the desired stereoisomer is produced. These advances underscore the importance of interdisciplinary collaboration between organic chemists, medicinal chemists, and computational scientists in developing next-generation therapeutics.

The growing interest in 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol is also driven by its potential applications beyond traditional drug development. For example, it has been investigated as a precursor for chiral ligands used in asymmetric catalysis, where its rigid framework can stabilize transition metal centers during catalytic cycles. Additionally, derivatives of this compound may find use as flavoring agents or fragrances due to their complex olfactory profiles derived from their cyclic and aliphatic components.

In conclusion, 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol (CAS No. 1249262-23-4) represents a versatile chemical entity with broad utility across multiple domains of chemical research. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules, while its synthetic accessibility allows for rapid exploration through library synthesis and high-throughput screening methods. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing unmet medical needs through innovative chemical solutions.